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Compound of Interest

6-Bromo-3-fluoropyridine-2-
Compound Name:
carbaldehyde

cat. No.: B1286017

Essential Safety and Handling Guide for 6-Bromo-3-
fluoropyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-3-fluoropyridine-2-carbaldehyde (CAS No. 885267-36-7). Adherence to these
procedures is essential for ensuring laboratory safety and maintaining the integrity of your
research.

Chemical Safety and Properties

6-Bromo-3-fluoropyridine-2-carbaldehyde is a chemical compound that requires careful
handling due to its potential health hazards. The following table summarizes its key chemical
and physical properties.
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Property Value

Molecular Formula CeHsBrFNO
Molecular Weight 204.00 g/mol [1]
Physical Form Solid-Powder

Boiling Point 114-115°C

Storage Temperature Ambient Temperature

Hazard Identification and Classification

This compound is classified as harmful and an irritant. Below is a summary of its GHS hazard
classifications.

Hazard Class GHS Code Signal Word
Acute Toxicity, Oral (Harmful) H302[1] Warning
Acute Toxicity, Dermal ]
H312 Warning
(Harmful)
Skin Corrosion/Irritation ]
S H315[1] Warning
(Causes irritation)
Serious Eye Damage/Eye ]
o H319[1] Warning
Irritation
Acute Toxicity, Inhalation .
H332 Warning
(Harmful)
Specific target organ toxicity —
Single exposure (May cause H335[1] Warning

respiratory irritation)

Hazard Pictogram:

e GHSO07: Exclamation Mark
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Hazard Statements:

e Harmful if swallowed.[1]

Harmful in contact with skin.

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Harmful if inhaled.

May cause respiratory irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P271: Use only outdoors or in a well-ventilated area.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 6-Bromo-3-fluoropyridine-2-carbaldehyde is crucial to
minimize exposure and ensure a safe laboratory environment.

Engineering Controls

» Ventilation: Always handle this compound in a certified chemical fume hood to minimize
inhalation of dust or vapors.[3][4]

o Safety Equipment: Ensure that an emergency eyewash station and a safety shower are
readily accessible in the immediate work area.[5]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles with side shields or a full-face
shield.[2]
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¢ Skin Protection:

o Gloves: Wear chemically resistant gloves. While specific compatibility data for this
compound is not readily available, nitrile gloves are a common recommendation for
handling pyridine-based compounds.[4] Always inspect gloves for any signs of
degradation before use and replace them immediately if compromised.

o Lab Coat: A fully buttoned laboratory coat must be worn to protect from skin contact.[3]

» Respiratory Protection: If a fume hood is not available or if there is a risk of aerosol
generation, use a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and particulates.[3]

Hygiene Measures

e Wash hands thoroughly with soap and water after handling the compound and before leaving
the laboratory.

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

» Remove contaminated clothing and PPE before entering eating areas.

Disposal Plan: Waste Management

Proper disposal of 6-Bromo-3-fluoropyridine-2-carbaldehyde and its associated waste is
critical to prevent environmental contamination and comply with regulations.

Waste Segregation and Collection

e Chemical Waste: Collect all waste containing 6-Bromo-3-fluoropyridine-2-carbaldehyde in
a dedicated, properly labeled, and sealed hazardous waste container.

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves, weighing paper, and pipette tips, must be disposed of as hazardous waste.

o Segregation: Keep halogenated waste streams separate from non-halogenated waste to
facilitate proper disposal and manage costs.
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Disposal Procedure

Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the full
chemical name ("6-Bromo-3-fluoropyridine-2-carbaldehyde"), and the associated hazards
(Harmful, Irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory, away from incompatible materials.

Pickup: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not pour this chemical down the drain or
dispose of it with regular trash.[4]

Emergency Procedures

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Spills: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,
sand, vermiculite). Collect the absorbed material into a sealed container for disposal.[4] For
large spills, evacuate the area and contact your institution's emergency response team.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 6-Bromo-3-

fluoropyridine-2-carbaldehyde, from preparation to disposal.
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Cleanup & Disposal
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Caption: Logical workflow for handling 6-Bromo-3-fluoropyridine-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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